Cas no 40511-70-4 (3H,4H-pyrido[3,4-d]pyridazin-4-one)
40511-70-4 structure
Product Name:3H,4H-pyrido[3,4-d]pyridazin-4-one
CAS No:40511-70-4
MF:C7H5N3O
MW:147.134100675583
MDL:MFCD09863968
CID:2625155
PubChem ID:12383508
Update Time:2025-04-21
3H,4H-pyrido[3,4-d]pyridazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3H,4H-pyrido[3,4-d]pyridazin-4-one
- QBA51170
- EN300-139869
- 3H-PYRIDO[3,4-D]PYRIDAZIN-4-ONE
- 40511-70-4
- DTXSID90495603
- PYRIDO[3,4-D]PYRIDAZIN-4(3H)-ONE
- SCHEMBL14101692
- SCHEMBL25857229
- MFCD09863968
- AS-42425
- AKOS006310777
- CS-0106967
-
- MDL: MFCD09863968
- Inchi: 1S/C7H5N3O/c11-7-6-4-8-2-1-5(6)3-9-10-7/h1-4H,(H,10,11)
- InChI Key: KKQTYJJTLHAINM-UHFFFAOYSA-N
- SMILES: O=C1C2C=NC=CC=2C=NN1
Computed Properties
- Exact Mass: 147.043261791Da
- Monoisotopic Mass: 147.043261791Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 54.4Ų
3H,4H-pyrido[3,4-d]pyridazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029202643-50mg |
Pyrido[3,4-d]pyridazin-4(3h)-one |
40511-70-4 | 95% | 50mg |
$323.00 | 2023-09-02 | |
| Alichem | A029202643-250mg |
Pyrido[3,4-d]pyridazin-4(3h)-one |
40511-70-4 | 95% | 250mg |
$960.30 | 2023-09-02 | |
| Chemenu | CM121805-1g |
Pyrido[3,4-d]pyridazin-4(3H)-one |
40511-70-4 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB542461-100 mg |
Pyrido[3,4-d]pyridazin-4(3H)-one; . |
40511-70-4 | 100MG |
€848.50 | 2022-03-01 | ||
| abcr | AB542461-250 mg |
Pyrido[3,4-d]pyridazin-4(3H)-one; . |
40511-70-4 | 250MG |
€1,181.50 | 2022-03-01 | ||
| Enamine | EN300-139869-0.05g |
3H,4H-pyrido[3,4-d]pyridazin-4-one |
40511-70-4 | 95% | 0.05g |
$524.0 | 2023-06-08 | |
| Enamine | EN300-139869-0.1g |
3H,4H-pyrido[3,4-d]pyridazin-4-one |
40511-70-4 | 95% | 0.1g |
$684.0 | 2023-06-08 | |
| Enamine | EN300-139869-0.25g |
3H,4H-pyrido[3,4-d]pyridazin-4-one |
40511-70-4 | 95% | 0.25g |
$977.0 | 2023-06-08 | |
| Enamine | EN300-139869-0.5g |
3H,4H-pyrido[3,4-d]pyridazin-4-one |
40511-70-4 | 95% | 0.5g |
$1539.0 | 2023-06-08 | |
| Enamine | EN300-139869-1.0g |
3H,4H-pyrido[3,4-d]pyridazin-4-one |
40511-70-4 | 95% | 1g |
$1971.0 | 2023-06-08 |
3H,4H-pyrido[3,4-d]pyridazin-4-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
40511-70-4 (3H,4H-pyrido[3,4-d]pyridazin-4-one) Related Products
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